Cas no 70786-42-4 (3-(2-methoxyphenoxy)propanenitrile)

3-(2-methoxyphenoxy)propanenitrile structure
70786-42-4 structure
Product Name:3-(2-methoxyphenoxy)propanenitrile
CAS No:70786-42-4
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD03150762
CID:546688
PubChem ID:2133913
Update Time:2025-04-19

3-(2-methoxyphenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 3-(2-methoxyphenoxy)-
    • 3-(2-Methoxyphenoxy)propanenitrile
    • MFCD03150762
    • AKOS000206653
    • DTXSID30366681
    • CS-0235824
    • EN300-16185
    • 70786-42-4
    • Z54337532
    • 3-(2-methoxyphenoxy)propanenitrile
    • MDL： MFCD03150762
    • Inchi： 1S/C10H11NO2/c1-12-9-5-2-3-6-10(9)13-8-4-7-11/h2-3,5-6H,4,8H2,1H3
    • InChI Key： ZHOBJDTXXGTSDQ-UHFFFAOYSA-N
    • SMILES： O(CCC#N)C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 177.07903
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25

3-(2-methoxyphenoxy)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR962605-1g
3-(2-Methoxyphenoxy)propanenitrile
 70786-42-4 95%
1g
 £200.00 2023-09-02
Enamine
EN300-16185-0.05g
3-(2-methoxyphenoxy)propanenitrile
 70786-42-4 95%
0.05g
 $64.0 2023-06-04
Enamine
EN300-16185-0.1g
3-(2-methoxyphenoxy)propanenitrile
 70786-42-4 95%
0.1g
 $66.0 2023-06-04
Enamine
EN300-16185-0.25g
3-(2-methoxyphenoxy)propanenitrile
 70786-42-4 95%
0.25g
 $92.0 2023-06-04
Enamine
EN300-16185-0.5g
3-(2-methoxyphenoxy)propanenitrile
 70786-42-4 95%
0.5g
 $175.0 2023-06-04
Enamine
EN300-16185-1.0g
3-(2-methoxyphenoxy)propanenitrile
 70786-42-4 95%
1g
 $256.0 2023-06-04
Enamine
EN300-16185-2.5g
3-(2-methoxyphenoxy)propanenitrile
 70786-42-4 95%
2.5g
 $503.0 2023-06-04
Enamine
EN300-16185-5.0g
3-(2-methoxyphenoxy)propanenitrile
 70786-42-4 95%
5g
 $743.0 2023-06-04
Enamine
EN300-16185-10.0g
3-(2-methoxyphenoxy)propanenitrile
 70786-42-4 95%
10g
 $1101.0 2023-06-04
abcr
AB313319-1g
3-(2-Methoxyphenoxy)propanenitrile; .
 70786-42-4
1g
 €436.00 2025-04-16

3-(2-methoxyphenoxy)propanenitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:70786-42-4)3-(2-methoxyphenoxy)propanenitrile
Order Number:A1173865
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:27
Price ($):258.0/670.0
Email:sales@amadischem.com

3-(2-methoxyphenoxy)propanenitrile Related Literature

Related Categories

70786-42-4 (3-(2-methoxyphenoxy)propanenitrile) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:70786-42-4)3-(2-methoxyphenoxy)propanenitrile
A1173865
Purity:99%/99%
Quantity:1g/5g
Price ($):258.0/670.0
Email